Cas no 73475-11-3 (N-tert-Butyl-α-(2-sulfophenyl)nitrone Sodium Salt)

• Product Name: N-tert-Butyl-α-(2-sulfophenyl)nitrone Sodium Salt
• CAS No: 73475-11-3
• MF: C₁₁H₁₄NNaO₄S
• MW: 279.287932872772
• MDL: MFCD00012017
• CID: 564942
• PubChem ID: 24857605
• Update Time: 2025-04-19

N-tert-Butyl-α-(2-sulfophenyl)nitrone Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-[[(1,1-dimethylethyl)oxidoimino]methyl]-, sodium salt (1:1)
• N-TERT-BUTYL-ALPHA-(2-SULFOPHENYL)NITRO&
• benzenesulfonic acid, 2-[(Z)-[(1,1-dimethylethyl)oxidoazanylidene]methyl]-, sodium salt
• N-tert-Butyl-alpha-(2-sulfophenyl)nitrone sodium salt
• 2-SPBN sodium salt
• 2-Sulfonatophenyl tert-butyl nitrone sodium salt
• sodium;2-[(Z)-[tert-butyl(oxido)azaniumylidene]methyl]benzenesulfonate
• DTXSID10859804
• MFCD00012017
• A-(2-sulfophenyl)nitrone sodium salt
• 73475-11-3
• N-tert-Butyl-
• CHEMBL4475224
• N-tert-Butyl-alpha-(2-sulfophenyl)nitrone sodium salt, 95%
• AKOS024370932
• Sodium 2-[[(1,1-dimethylethyl)oxidoimino]methyl]benzenesulfonate
• N-tert-Butyl-α-(2-sulfophenyl)nitrone Sodium Salt

• MDL： MFCD00012017
• Inchi： 1S/C11H15NO4S.Na/c1-11(2,3)12(13)8-9-6-4-5-7-10(9)17(14,15)16;/h4-8H,1-3H3,(H,14,15,16);/q;+1/p-1/b12-8-;
• InChI Key： LAIQBHGUFDAJKL-JCTPKUEWSA-M
• SMILES： S(C1C=CC=CC=1/C=[N+](/C(C)(C)C)\[O-])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 257.072179
• Monoisotopic Mass: 257.072179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 83.3

Experimental Properties

• Melting Point: 246 °C (dec.) (lit.)

N-tert-Butyl-α-(2-sulfophenyl)nitrone Sodium Salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives